Cas no 2229183-05-3 (4-(4-methanesulfonylphenyl)-1H-pyrazole)

• Product Name: 4-(4-methanesulfonylphenyl)-1H-pyrazole
• CAS No: 2229183-05-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5522916
• PubChem ID: 143387319
• Update Time: 2025-10-29

4-(4-methanesulfonylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2229183-05-3
• EN300-1990615
• SY316463
• 4-[4-(Methylsulfonyl)phenyl]-1H-pyrazole
• 4-(4-methanesulfonylphenyl)-1H-pyrazole

• Inchi： 1S/C10H10N2O2S/c1-15(13,14)10-4-2-8(3-5-10)9-6-11-12-7-9/h2-7H,1H3,(H,11,12)
• InChI Key： KFVCNRFCDGRUKZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2C=NNC=2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 4-(4-methanesulfonylphenyl)-1H-pyrazole

4-(4-Methanesulfonylphenyl)-1H-Pyrazole: A Comprehensive Overview

4-(4-Methanesulfonylphenyl)-1H-Pyrazole, identified by the CAS registry number 2229183-05-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, material synthesis, and as an intermediate in various chemical reactions. The molecule consists of a pyrazole ring substituted with a methanesulfonyl group at the 4-position of a phenyl ring, making it a versatile building block for further chemical modifications.

The synthesis of 4-(4-Methanesulfonylphenyl)-1H-Pyrazole typically involves multi-step processes that combine aromatic substitution reactions with the formation of heterocyclic rings. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its synthesis, reducing reaction times and improving yields.

The physical and chemical properties of 4-(4-Methanesulfonylphenyl)-1H-Pyrazole are critical to understanding its behavior in various chemical environments. The compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been extensively studied, with recent findings suggesting that it maintains structural integrity under moderate heating and exposure to atmospheric oxygen.

The application of 4-(4-Methanesulfonylphenyl)-1H-Pyrazole spans across multiple disciplines. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to act as a scaffold for further functionalization makes it an attractive candidate for drug discovery programs. Additionally, the compound has been explored in materials science for its potential use in the development of advanced materials such as organic semiconductors and sensors.

In recent years, there has been growing interest in the biological activity of 4-(4-Methanesulfonylphenyl)-1H-Pyrazole. Studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential role in anti-inflammatory drug development. Furthermore, preliminary toxicity studies indicate that it has low acute toxicity, making it a safer option for further pharmacological evaluations.

The environmental impact of 4-(4-Methanesulfonylphenyl)-1H-Pyrazole is another area of active research. Assessments of its biodegradability and ecotoxicity have shown that it is not highly persistent in aquatic environments, which aligns with current sustainability goals in the chemical industry. These findings underscore its potential as an eco-friendly intermediate in industrial processes.

In conclusion, 4-(4-Methanesulfonylphenyl)-1H-Pyrazole, CAS No. 2229183-05-3, stands out as a multifaceted compound with promising applications across various fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial endeavors.